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Compound of Interest

Compound Name: Acid Green 12

Cat. No.: B1593922 Get Quote

Acid Green 12: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Green 12, a chromium-complexed monoazo dye, is a significant colorant in various

industrial applications, particularly in the dyeing of proteinaceous and polyamide substrates.

This technical guide provides an in-depth analysis of its chemical structure, physicochemical

properties, synthesis, and applications. Detailed experimental protocols for its use in textile and

leather dyeing are presented, alongside a discussion of its safety and toxicological profile

based on its chemical class. This document aims to be a comprehensive resource for

professionals requiring detailed technical information on Acid Green 12.

Chemical Identity and Structure
Acid Green 12 (CAS No. 10241-21-1) is chemically identified as sodium [6-amino-5-[(2-

hydroxy-4-nitrophenyl)azo]naphthalene-1-sulphonato(3-)]hydroxychromate(1-).[1] It belongs to

the class of metal-complex acid dyes, where a chromium ion is coordinated with a monoazo

ligand. This complexation enhances the dye's fastness properties.

Below is a diagram representing the chemical structure of Acid Green 12.
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Starting Materials

Reaction Steps Products

2-Amino-5-nitrophenol Diazotization
(NaNO2, HCl)

6-Aminonaphthalene-1-sulfonic acid Azo Coupling

Diazo Salt Intermediate

Azo Dye Intermediate

Chromium Complexation
(Chromium salt, Formic acid) Acid Green 12

Exposure Routes

Metabolic Processes

Potential Toxicological Effects

Ingestion

Azo Bond Reduction
(e.g., by gut microbiota)

Chromium Release
(Degradation)

Inhalation Dermal Contact

Aromatic Amine Toxicity
(Potential Carcinogenicity)

Chromium Toxicity
(Oxidative Stress, Genotoxicity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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